Cas no 62746-58-1 (Benzene, 2-(2-fluoroethoxy)-1-nitro-4-phenoxy-)

• Product Name: Benzene, 2-(2-fluoroethoxy)-1-nitro-4-phenoxy-
• CAS No: 62746-58-1
• MF: C₁₄H₁₂FNO₄
• MW: 277.247787475586
• CID: 433381
• PubChem ID: 71383233
• Update Time: 2025-04-19

Benzene, 2-(2-fluoroethoxy)-1-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-fluoroethoxy)-1-nitro-4-phenoxy-
• 2-(2-fluoroethoxy)-1-nitro-4-phenoxybenzene
• 62746-58-1
• DTXSID70805569

• Inchi： 1S/C14H12FNO4/c15-8-9-19-14-10-12(6-7-13(14)16(17)18)20-11-4-2-1-3-5-11/h1-7,10H,8-9H2
• InChI Key： FCABMJNWTGKIMN-UHFFFAOYSA-N
• SMILES： FCCOC1C=C(C=CC=1[N+](=O)[O-])OC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.07506
• Monoisotopic Mass: 277.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6